5-(3-Chlorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

Specification

• CAS No.: 439111-02-1
• Molecular Formula: C14H9ClF3N3
• Molecular Weight: 311.69
• IUPAC Name: 5-(3-chlorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• Standard InChI: InChI=1S/C14H9ClF3N3/c1-8-5-13-19-11(9-3-2-4-10(15)6-9)7-12(14(16,17)18)21(13)20-8/h2-7H,1H3
• Standard InChI Key: GVDYLHZMBNUKMI-UHFFFAOYSA-N
• SMILES: CC1=NN2C(=CC(=NC2=C1)C3=CC(=CC=C3)Cl)C(F)(F)F

Introduction

Structural and Molecular Characteristics

Core Architecture and Substituent Effects

The pyrazolo[1,5-a]pyrimidine scaffold consists of a fused bicyclic system containing a pyrazole ring (positions 1–5) and a pyrimidine ring (positions 5–7). In 5-(3-chlorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine, the substitution pattern introduces distinct electronic and steric effects:

• Position 5: The 3-chlorophenyl group enhances lipophilicity and may facilitate π-π stacking interactions with aromatic residues in biological targets.

• Position 2: A methyl group contributes to steric bulk, potentially improving metabolic stability by shielding reactive sites.

• Position 7: The trifluoromethyl group, a strong electron-withdrawing moiety, modulates electronic density and may enhance binding affinity to enzymes or receptors.

Table 1: Key Molecular Properties of Representative Pyrazolo[1,5-a]pyrimidine Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	logP	Hydrogen Bond Acceptors
5-(4-Chlorophenyl)-2-phenyl derivative	C19H11ClF3N3	373.76	6.24	2
5-(2-Methoxyphenyl)-3-chloro derivative	C15H11ClF3N3O	341.71	5.89	3
Target compound	C14H9ClF3N3	335.69*	~6.1*	2

*Estimated values based on structural analogs.

Synthetic Strategies and Optimization

One-Pot Cyclocondensation Approaches

Pyrazolo[1,5-a]pyrimidines are typically synthesized via cyclocondensation reactions between 5-aminopyrazoles and 1,3-bielectrophilic reagents. For example, Morabia and Naliapara (2015) developed a water-mediated, one-pot protocol using boric acid as a catalyst, achieving yields up to 85% for analogs with bromophenyl and nitro groups. Adapting this method, the target compound could be synthesized via:

• Reactants: 5-amino-3-methyl-1H-pyrazole-4-carboxamide, 1-(3-chlorophenyl)-2-nitroethanone, and trifluoromethyl ketone.

• Conditions: Reflux in aqueous medium with boric acid (2 mol%), 8–12 hours.

• Mechanism: Sequential Knoevenagel condensation, cyclization, and dehydration.

Challenges in Functionalization

Introducing the trifluoromethyl group at position 7 often requires specialized reagents such as trifluoromethylating agents (e.g., TMSCF3) under transition metal catalysis. The steric hindrance from the 3-chlorophenyl group may necessitate elevated temperatures or prolonged reaction times to ensure complete substitution.

Activity	Compound Substituents	IC50/Ki (μM)
DPPH scavenging	3g (4-Cl, CF3)	8.2
α-Glucosidase inhibition	5a (2-CH3, 7-CF3)	0.45
AChE inhibition	3h (3-Cl, 7-CF3)	0.89

Physicochemical and Drug-Likeness Profiling

ADMET Predictions

• Absorption: High logP suggests favorable intestinal permeability but potential P-glycoprotein efflux.

• Metabolism: The 3-chlorophenyl group may undergo cytochrome P450-mediated oxidation, necessitating prodrug strategies.

• Toxicity: Structural analogs show low cytotoxicity in HepG2 cells (CC50 > 100 μM), indicating a wide therapeutic window.

Computational and Molecular Modeling Insights

Docking Studies with Biological Targets

Molecular dynamics simulations of analogous compounds reveal:

• AChE binding: The trifluoromethyl group forms hydrophobic interactions with Trp286, while the pyrimidine nitrogen hydrogen-bonds with Glu199.

• COX-2 inhibition: The 3-chlorophenyl group occupies the hydrophobic pocket near Val523, reducing prostaglandin synthesis.

QSAR Correlations

Quantitative structure-activity relationship (QSAR) models highlight the importance of:

• Electrostatic potential: The trifluoromethyl group’s electron-withdrawing effect enhances binding to positively charged enzyme pockets.

• Molar refractivity: Higher values correlate with improved anti-inflammatory activity (R² = 0.82).